Rehmaionoside C
Rehmaionoside C
Rehmaionoside C is a terpene glycoside.
Brand Name:
Vulcanchem
CAS No.:
104112-05-2
VCID:
VC20749622
InChI:
InChI=1S/C19H32O8/c1-11(21)6-9-19(25)17(2,3)7-5-8-18(19,4)27-16-15(24)14(23)13(22)12(10-20)26-16/h6,9,12-16,20,22-25H,5,7-8,10H2,1-4H3/b9-6+/t12-,13-,14+,15-,16+,18-,19-/m1/s1
SMILES:
CC(=O)C=CC1(C(CCCC1(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C)O
Molecular Formula:
C19H32O8
Molecular Weight:
388.5 g/mol
Rehmaionoside C
CAS No.: 104112-05-2
Cat. No.: VC20749622
Molecular Formula: C19H32O8
Molecular Weight: 388.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rehmaionoside C is a terpene glycoside. |
|---|---|
| CAS No. | 104112-05-2 |
| Molecular Formula | C19H32O8 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | (E)-4-[(1R,6R)-1-hydroxy-2,2,6-trimethyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexyl]but-3-en-2-one |
| Standard InChI | InChI=1S/C19H32O8/c1-11(21)6-9-19(25)17(2,3)7-5-8-18(19,4)27-16-15(24)14(23)13(22)12(10-20)26-16/h6,9,12-16,20,22-25H,5,7-8,10H2,1-4H3/b9-6+/t12-,13-,14+,15-,16+,18-,19-/m1/s1 |
| Standard InChI Key | UUBHXYINEPOWQI-XHWTUMPSSA-N |
| Isomeric SMILES | CC(=O)/C=C/[C@@]1([C@](CCCC1(C)C)(C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
| SMILES | CC(=O)C=CC1(C(CCCC1(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C)O |
| Canonical SMILES | CC(=O)C=CC1(C(CCCC1(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C)O |
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